2-Methoxypyrimidine-5-carbaldehyde

• IUPAC Name: 2-methoxypyrimidine-5-carbaldehyde
• InChI: InChI=1S/C6H6N2O2/c1-10-6-7-2-5(4-9)3-8-6/h2-4H,1H3
• InChI Key: MERUNNHMVZFFRE-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=N1)C=O
• Molecular Formula: C6H6N2O2
• DSSTOX Substance ID: DTXSID30389971
• Molecular Weight: 138.12 g/mol
• CAS No.: 90905-32-1

Description

2-Methoxypyrimidine-5-carbaldehyde is an organic compound with the molecular formula C6H6N2O2. It is a derivative of pyrimidine, featuring a methoxy group at the second position and an aldehyde group at the fifth position of the pyrimidine ring. This compound is of interest due to its versatile applications in various fields of scientific research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Methoxypyrimidine-5-carbaldehyde can be synthesized through several methods. One common synthetic route involves the reaction of 2-methoxypyrimidine with a formylating agent such as Vilsmeier-Haack reagent (a mixture of phosphorus oxychloride and dimethylformamide). The reaction typically proceeds under mild conditions, yielding the desired aldehyde product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The compound is then purified through techniques such as recrystallization or chromatography to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

2-Methoxypyrimidine-5-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents such as halogens or nucleophiles can be used for substitution reactions.

Major Products Formed

Oxidation: 2-Methoxypyrimidine-5-carboxylic acid.

Reduction: 2-Methoxypyrimidine-5-methanol.

Substitution: Various substituted pyrimidine derivatives depending on the reagents used.

Scientific Research Applications

2-Methoxypyrimidine-5-carbaldehyde has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It serves as a building block for the synthesis of biologically active compounds.

Medicine: It is used in the development of pharmaceutical agents, particularly those targeting nucleic acid pathways.

Industry: It is employed in the production of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-methoxypyrimidine-5-carbaldehyde largely depends on its application. In medicinal chemistry, it may interact with specific molecular targets such as enzymes or receptors involved in nucleic acid synthesis or metabolism. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or other biomolecules, thereby modulating their activity .

Comparison with Similar Compounds

Similar Compounds

• 2-Methoxypyrimidine-5-carboxylic acid
• 2-Methoxypyrimidine-5-methanol
• 2-Chloropyrimidine-5-carbaldehyde

Uniqueness

2-Methoxypyrimidine-5-carbaldehyde is unique due to the presence of both a methoxy group and an aldehyde group on the pyrimidine ring. This combination of functional groups allows for a diverse range of chemical reactions and applications, making it a valuable compound in various fields of research and industry .

Synthesis routes and methods

Procedure details

To a stirred slurry of O-methylisourea hemisulfate (1.08 g, 4.13 mmol), vinamidinium salt (3.00 g, 8.26 mmol), 1-methylethyl acetate (16.0 mL, 137 mmol) was added a solution of potassium bicarbonate (1.17 g, 11.6 mmol) in water (5.0 mL) over a 10 minutes period. After completion of the addition the resulting reaction mixture was stirred at room temperature for 40 hours. The mixture was diluted with water (20 mL) and extracted with EtOAc (2×25 mL). The combined organic layers were dried over sodium sulfate and concentrated to yield a white solid.